Cas no 103203-79-8 (5-(furan-2-yl)-4-methylpenta-2,4-dienal)
5-(furan-2-yl)-4-methylpenta-2,4-dienal Chemical and Physical Properties
Names and Identifiers
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- 5-(furan-2-yl)-4-methylpenta-2,4-dienal
- EN300-1867273
- 103203-79-8
-
- Inchi: 1S/C10H10O2/c1-9(4-2-6-11)8-10-5-3-7-12-10/h2-8H,1H3/b4-2+,9-8-
- InChI Key: CACWWFDOCRXVQR-DVATZKRTSA-N
- SMILES: O1C=CC=C1/C=C(\C=C\C=O)/C
Computed Properties
- Exact Mass: 162.068079557g/mol
- Monoisotopic Mass: 162.068079557g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 204
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 2
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 30.2Ų
5-(furan-2-yl)-4-methylpenta-2,4-dienal Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1867273-0.05g |
5-(furan-2-yl)-4-methylpenta-2,4-dienal |
103203-79-8 | 0.05g |
$780.0 | 2023-09-18 | ||
| Enamine | EN300-1867273-0.1g |
5-(furan-2-yl)-4-methylpenta-2,4-dienal |
103203-79-8 | 0.1g |
$817.0 | 2023-09-18 | ||
| Enamine | EN300-1867273-0.25g |
5-(furan-2-yl)-4-methylpenta-2,4-dienal |
103203-79-8 | 0.25g |
$855.0 | 2023-09-18 | ||
| Enamine | EN300-1867273-0.5g |
5-(furan-2-yl)-4-methylpenta-2,4-dienal |
103203-79-8 | 0.5g |
$891.0 | 2023-09-18 | ||
| Enamine | EN300-1867273-1.0g |
5-(furan-2-yl)-4-methylpenta-2,4-dienal |
103203-79-8 | 1g |
$928.0 | 2023-06-02 | ||
| Enamine | EN300-1867273-2.5g |
5-(furan-2-yl)-4-methylpenta-2,4-dienal |
103203-79-8 | 2.5g |
$1819.0 | 2023-09-18 | ||
| Enamine | EN300-1867273-5.0g |
5-(furan-2-yl)-4-methylpenta-2,4-dienal |
103203-79-8 | 5g |
$2692.0 | 2023-06-02 | ||
| Enamine | EN300-1867273-10.0g |
5-(furan-2-yl)-4-methylpenta-2,4-dienal |
103203-79-8 | 10g |
$3992.0 | 2023-06-02 | ||
| Enamine | EN300-1867273-1g |
5-(furan-2-yl)-4-methylpenta-2,4-dienal |
103203-79-8 | 1g |
$928.0 | 2023-09-18 | ||
| Enamine | EN300-1867273-5g |
5-(furan-2-yl)-4-methylpenta-2,4-dienal |
103203-79-8 | 5g |
$2692.0 | 2023-09-18 |
5-(furan-2-yl)-4-methylpenta-2,4-dienal Related Literature
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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5. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
Additional information on 5-(furan-2-yl)-4-methylpenta-2,4-dienal
Exploring 5-(Furan-2-yl)-4-methylpenta-2,4-dienal (CAS No. 103203-79-8): Properties, Applications, and Innovations
5-(Furan-2-yl)-4-methylpenta-2,4-dienal (CAS No. 103203-79-8) is a fascinating organic compound that has garnered attention in recent years due to its unique chemical structure and potential applications. This compound belongs to the class of furan derivatives, which are widely studied for their role in pharmaceuticals, agrochemicals, and flavor/fragrance industries. The presence of both a furan ring and a conjugated dienal system in its structure makes it a versatile intermediate for synthetic chemistry.
One of the key features of 5-(Furan-2-yl)-4-methylpenta-2,4-dienal is its reactivity, which stems from the α,β-unsaturated aldehyde moiety. This functional group allows the compound to participate in various reactions, such as Michael additions, Diels-Alder cyclizations, and nucleophilic substitutions. Researchers have explored its use in the synthesis of heterocyclic compounds, which are crucial in drug discovery and material science. The furan moiety further enhances its utility, as furans are known for their bioactivity and aromatic properties.
In the context of current trends, sustainable chemistry and green synthesis are hot topics in the scientific community. 5-(Furan-2-yl)-4-methylpenta-2,4-dienal can be derived from renewable resources, such as biomass-derived furfural, aligning with the global push toward eco-friendly chemical processes. This aspect makes it a promising candidate for biobased chemicals, a sector experiencing rapid growth due to increasing environmental regulations and consumer demand for sustainable products.
Another area of interest is the compound's potential in flavor and fragrance applications. The conjugated system and furan ring contribute to its aromatic profile, which could be harnessed in creating novel scents or taste enhancers. With the rising demand for natural and exotic flavors in the food and cosmetic industries, 5-(Furan-2-yl)-4-methylpenta-2,4-dienal offers an exciting avenue for innovation.
From a technical standpoint, the synthesis and purification of CAS No. 103203-79-8 require careful optimization to ensure high yield and purity. Advanced analytical techniques, such as NMR spectroscopy and mass spectrometry, are essential for characterizing this compound. Researchers and manufacturers must also consider stability factors, as the dienal group may be sensitive to light and oxygen, necessitating proper storage conditions.
In summary, 5-(Furan-2-yl)-4-methylpenta-2,4-dienal (CAS No. 103203-79-8) is a compound with significant potential across multiple industries. Its unique structure, reactivity, and alignment with sustainability trends make it a valuable subject for ongoing research and development. As the scientific community continues to explore its applications, this compound may play a pivotal role in advancing green chemistry and functional materials in the years to come.
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